Cas no 2138242-73-4 (1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-)

• Product Name: 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-
• CAS No: 2138242-73-4
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5259677
• Update Time: 2025-07-08

1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-

• Inchi： 1S/C12H24N2O/c1-4-11(15)14-7-5-10(6-8-14)12(2,3)9-13/h10H,4-9,13H2,1-3H3
• InChI Key： XCZSZPVRUOUMQT-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(C)(C)CN)CC1)(=O)CC

Additional information on 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-

1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-

The compound 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- (CAS No. 2138242-73-4) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its unique structure, which combines a propanone functional group with a substituted piperidine ring. The presence of the amino group and the dimethylethyl substituent introduces interesting chemical properties that make it valuable for various research and industrial applications.

Recent studies have highlighted the potential of 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- in drug discovery. Researchers have found that this compound exhibits promising bioactivity in preclinical models, particularly in the context of central nervous system disorders. The amino group plays a crucial role in enhancing the compound's ability to interact with cellular receptors, making it a candidate for further exploration in neuropharmacology.

In terms of synthesis, CAS No. 2138242-73-4 has been successfully synthesized through a multi-step process involving nucleophilic substitution and subsequent oxidation reactions. The synthesis pathway has been optimized to improve yield and purity, which are critical factors for its application in pharmaceutical research. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity.

The structural features of 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- make it an attractive candidate for further functionalization. Scientists have explored its reactivity under various conditions, revealing its potential as an intermediate in the synthesis of more complex molecules. For instance, the propanone group can undergo condensation reactions to form β-lactam structures, which are essential components of many antibiotics.

From an environmental perspective, studies on the degradation pathways of CAS No. 2138242-73-4 have shown that it undergoes biodegradation under aerobic conditions. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]- (CAS No. 2138242-73-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and promising bioactivity make it a valuable tool for researchers in pharmaceuticals and materials science. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.